Cas no 5526-04-5 (9H-Purin-2-amine,6-[[(3-methylphenyl)methyl]thio]-)

• Product name: 9H-Purin-2-amine,6-[[(3-methylphenyl)methyl]thio]-
• CAS No: 5526-04-5
• MF: C₁₃H₁₃N₅S
• MW: 271.340820074081
• CID: 382616
• PubChem ID: 3327079

9H-Purin-2-amine,6-[[(3-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6-[[(3-methylphenyl)methyl]thio]-
• 6-[(3-methylphenyl)methylsulfanyl]-7H-purin-2-amine
• DTXSID80391488
• NSC514013
• NSC-514013
• 5526-04-5

• Inchi： InChI=1S/C13H13N5S/c1-8-3-2-4-9(5-8)6-19-12-10-11(16-7-15-10)17-13(14)18-12/h2-5,7H,6H2,1H3,(H3,14,15,16,17,18)
• InChI Key： BXJZXAJSTYOXDG-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)CSC2=NC(=NC3=C2NC=N3)N

Computed Properties

• Exact Mass: 271.08939
• Monoisotopic Mass: 271.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 75.46